Cas no 16329-23-0 (Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel-)

• Product Name: Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel-
• CAS No: 16329-23-0
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 121582
• PubChem ID: 11051668
• Update Time: 2025-04-18

Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel-
• cis-exo-2,3-norbornanediol
• SCHEMBL1127898
• (1S*,2R*,3S*,4R*)-Bicyclo[2.2.1]heptane-2,3-diol
• 16329-23-0
• DTXSID50878993

• Inchi： 1S/C7H12O2/c8-6-4-1-2-5(3-4)7(6)9/h4-9H,1-3H2/t4-,5+,6+,7-
• InChI Key： HNMVZUWXQLASRL-RNGGSSJXSA-N
• SMILES： O[C@@H]1[C@@H]([C@H]2CC[C@@H]1C2)O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.292
• Boiling Point: 283.9°Cat760mmHg
• Flash Point: 143.6°C
• Refractive Index: 1.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids